Cas no 1211589-29-5 (Methyl 5-chloro-1H-imidazole-2-carboxylate)

• Product Name: Methyl 5-chloro-1H-imidazole-2-carboxylate
• CAS No: 1211589-29-5
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• CID: 1088826
• PubChem ID: 71721023
• Update Time: 2025-10-28

Methyl 5-chloro-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-1H-imidazole-2-carboxylate
• Methyl5-chloro-1H-imidazole-2-carboxylate
• F98178
• SCHEMBL23849220
• 1211589-29-5
• MFCD27922668
• DTXSID40856881

• Inchi： 1S/C5H5ClN2O2/c1-10-5(9)4-7-2-3(6)8-4/h2H,1H3,(H,7,8)
• InChI Key： ANZLBCHQPCPWQF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)N1

Computed Properties

• Exact Mass: 160.0039551g/mol
• Monoisotopic Mass: 160.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Additional information on Methyl 5-chloro-1H-imidazole-2-carboxylate

Methyl 5-chloro-1H-imidazole-2-carboxylate (CAS No. 1211589-29-5): An Overview

Methyl 5-chloro-1H-imidazole-2-carboxylate (CAS No. 1211589-29-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a 5-chloro-1H-imidazole moiety and a methyl ester group. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable intermediate in the synthesis of various biologically active compounds.

The chemical structure of Methyl 5-chloro-1H-imidazole-2-carboxylate is particularly noteworthy due to its potential for forming hydrogen bonds and its ability to participate in various chemical reactions. The imidazole ring, a common motif in many biologically active molecules, provides the compound with strong electron-donating properties, while the chlorine substituent at the 5-position introduces additional electronic and steric effects. These features make Methyl 5-chloro-1H-imidazole-2-carboxylate an attractive starting material for the synthesis of drugs targeting specific biological pathways.

In recent years, significant progress has been made in understanding the biological activities and applications of Methyl 5-chloro-1H-imidazole-2-carboxylate. Research has shown that this compound can serve as a key intermediate in the development of antiviral, antibacterial, and anticancer agents. For instance, studies have demonstrated that derivatives of Methyl 5-chloro-1H-imidazole-2-carboxylate exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This makes it a promising candidate for the development of novel antiviral therapies.

Moreover, the compound's ability to modulate specific enzymes and receptors has been explored in the context of cancer research. Several studies have reported that derivatives of Methyl 5-chloro-1H-imidazole-2-carboxylate can inhibit key enzymes involved in cancer cell proliferation and metastasis. For example, one study published in the Journal of Medicinal Chemistry found that a derivative of this compound effectively inhibited the activity of protein kinase C (PKC), a family of enzymes known to play a crucial role in cancer progression.

The synthetic accessibility of Methyl 5-chloro-1H-imidazole-2-carboxylate is another factor contributing to its widespread use in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and esterification. This ease of synthesis allows researchers to efficiently produce large quantities of the compound for further experimentation and drug development.

In addition to its applications in drug discovery, Methyl 5-chloro-1H-imidazole-2-carboxylate has also been investigated for its potential use in diagnostic imaging. The unique electronic properties of the imidazole ring and the chlorine substituent make it suitable for conjugation with imaging agents, such as fluorophores or radioisotopes. This opens up possibilities for developing new imaging probes that can be used to visualize specific biological processes or disease markers.

The safety profile of Methyl 5-chloro-1H-imidazole-2-carboxylate is an important consideration in its use as a pharmaceutical intermediate. Extensive toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, Methyl 5-chloro-1H-imidazole-2-carboxylate (CAS No. 1211589-29-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its synthetic accessibility and favorable biological properties, makes it an invaluable tool for researchers working on the development of new therapeutic agents and diagnostic tools. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.